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Compound of Interest

Compound Name: Gpx4-IN-3

Cat. No.: B8201784

For Immediate Implementation by Laboratory Personnel

This guide provides essential procedures for the safe and compliant disposal of Gpx4-IN-3, a
potent glutathione peroxidase 4 (GPX4) inhibitor used in ferroptosis research. Adherence to
these protocols is critical to ensure personnel safety, prevent environmental contamination, and
maintain regulatory compliance. Gpx4-IN-3 is classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects[1].

Chemical and Hazard Profile

A clear understanding of the chemical's properties is foundational to safe handling and
disposal.
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Property Value Reference

a-[(2-chloroacetyl)[4-(5-

oxazolyl)phenyllamino]-N-(2-
Chemical Name phenylethyl)- [2]

benzol[b]thiophene-3-

acetamide

GPX4 Inhibitor 26a, PHGPx

Synonyms 2
ynony Inhibitor 26a 2
Molecular Formula C29H24CIN303S [11[2]

Molecular Weight 530.04 g/mol [1]

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

_ P264, P270, P273, P301 +
Precautionary Statements [1]
P312, P330, P391, P501

Step-by-Step Disposal Protocol

Follow these steps meticulously to ensure the safe disposal of Gpx4-IN-3 waste.
1. Personal Protective Equipment (PPE) and Safety Measures:

o Eye Protection: Wear safety goggles with side shields.

o Hand Protection: Wear protective, chemical-resistant gloves.

e Body Protection: Don an impervious lab coat or clothing.

» Ventilation: Conduct all handling and disposal procedures within a well-ventilated area,
preferably a chemical fume hood[1].

e Emergency Stations: Ensure an accessible safety shower and eye wash station are nearby
before beginning[1].
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. Waste Segregation and Collection:
Solid Waste:

o Collect unused Gpx4-IN-3 powder, contaminated personal protective equipment (gloves,
wipes), and any other solid materials that have come into contact with the chemical.

o Place all solid waste into a clearly labeled, sealed container designated for hazardous
chemical waste.

Liquid Waste:

o Collect all solutions containing Gpx4-IN-3. This includes stock solutions, experimental
media, and rinsates from cleaning contaminated glassware.

o Pour the liquid waste into a dedicated, leak-proof, and clearly labeled hazardous waste
container.

o Crucially, avoid releasing any Gpx4-IN-3 into the environment, including drains or water
courses[1].

. Labeling and Storage of Waste:

Labeling: The waste container must be clearly and accurately labeled with "Hazardous
Waste," the full chemical name "Gpx4-IN-3," and the associated hazard symbols (e.g.,
harmful, environmentally hazardous).

Storage: Store the sealed waste container in a cool, well-ventilated, and designated
hazardous waste accumulation area, away from incompatible materials such as strong acids,
alkalis, and oxidizing agents[1].

. Final Disposal:

Professional Disposal: The ultimate disposal of Gpx4-IN-3 waste must be conducted through
an approved and licensed hazardous waste disposal company[1]. Do not attempt to dispose
of this chemical through standard laboratory or municipal waste streams.
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e Institutional Guidelines: Consult and adhere to your institution's specific Environmental
Health and Safety (EHS) guidelines for hazardous waste pickup and disposal. The
precautionary statement P501 explicitly directs users to "Dispose of contents/ container to an

approved waste disposal plant"[1].

Logical Workflow for Gpx4-IN-3 Disposal

The following diagram outlines the decision-making and procedural flow for the proper disposal
of Gpx4-IN-3.
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Preparation & Handling
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Final Disposal
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:
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End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Gpx4-IN-3.
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This comprehensive guide, when followed, will ensure that your laboratory handles and
disposes of Gpx4-IN-3 in a manner that prioritizes safety and environmental responsibility.
Always refer to your institution's specific safety protocols in conjunction with this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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